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Compound of Interest

Compound Name: Benzo|c]phenanthrene-d5

Cat. No.: B586120

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benzo|c]phenanthrene is a polycyclic aromatic hydrocarbon (PAH) of significant interest in
environmental and toxicological research due to its carcinogenic properties.[1][2] Its deuterated
analog, Benzo[c]phenanthrene-d5, serves as a valuable internal standard for quantitative
analysis by mass spectrometry (GC-MS or LC-MS) or as a tracer in metabolic studies.[3]
Accurate and consistent preparation of stock solutions is critical for obtaining reliable
experimental results. This document provides a detailed protocol for the safe handling and
preparation of a Benzo[c]phenanthrene-d5 stock solution.

Safety Precautions

Benzo[c]phenanthrene and its isotopologues are classified as potential carcinogens and should
be handled with extreme care.[2][4]

e Handling: All work must be conducted in a certified chemical fume hood.[5]

e Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,
chemical-resistant gloves (nitrile or neoprene), and safety glasses or goggles.[5]

o Spill & Waste: In case of a spill, collect the material using spark-proof tools and dispose of it
as hazardous waste according to local regulations.[5][6] Prevent the chemical from entering
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drains.[5]

o Exposure: Avoid inhalation of dust or vapors and contact with skin and eyes.[5] In case of
exposure, seek immediate medical attention and consult the Safety Data Sheet (SDS).[5][6]

Quantitative Data Summary

Key properties of Benzo[c]phenanthrene-d5 are summarized in the table below for easy

reference.
Property Value Reference(s)
Chemical Name Benzo[c]phenanthrene-d5 [31[7]
Synonyms 3,4-Benzophenanthrene-d5 [71[8]1[9]
CAS Number 1795011-61-8 [7][8][10]
Molecular Formula CisDsH7 [71[8][10]
Molecular Weight 233.32 g/mol [71[8][10]
Physical Form Neat Solid [71[10]
Recommended Solvents Toluene, Dimethyl Sulfoxide [1][11][12]

(DMSO)

Storage (Neat Solid) +4°C [71[8]

] +4°C, in a tightly sealed vial,
Storage (Solution) i [51[7]
protected from light.

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution

This protocol details the steps to prepare a 1 mg/mL stock solution of Benzo[c]phenanthrene-
d>5 in a suitable organic solvent.

4.1 Materials & Equipment

» Benzo[c]phenanthrene-d5 (neat solid)
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High-purity solvent (e.g., Toluene, DMSO, HPLC grade)
Analytical balance (readable to 0.01 mg)
Class A volumetric flasks (e.g., 1 mL, 5 mL, or 10 mL)
Glass Pasteur pipettes or syringes

Amber glass storage vials with PTFE-lined caps
Spatula

Weighing paper/boat

Sonicator bath

4.2 Step-by-Step Procedure

Equilibration: Remove the container of neat Benzo[c]phenanthrene-d5 from its +4°C
storage and allow it to equilibrate to room temperature for at least 30 minutes before opening
to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the solid. Fora 1
mg/mL solution in a 5 mL volumetric flask, weigh 5.0 mg of Benzo[c]phenanthrene-d5. Tare
the weighing boat on the analytical balance before adding the compound.

Transfer: Quantitatively transfer the weighed solid into the 5 mL Class A volumetric flask. Tap
the weighing boat gently to ensure all powder is transferred.

Dissolution: Add approximately 2-3 mL of the chosen solvent (e.g., Toluene) to the volumetric
flask.

Mixing: Gently swirl the flask to dissolve the solid. If necessary, place the flask in a sonicator
bath for 5-10 minutes to ensure complete dissolution.

Dilution to Volume: Once the solid is fully dissolved, carefully add the solvent to the flask until
the bottom of the meniscus reaches the calibration mark. Use a Pasteur pipette or syringe
for the final addition to avoid overshooting the mark.
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» Final Mixing: Cap the volumetric flask securely and invert it 15-20 times to ensure the
solution is homogeneous.

» Storage: Transfer the final stock solution into a properly labeled amber glass vial with a
PTFE-lined cap. The label should include the compound name, concentration, solvent,
preparation date, and initials of the preparer.

e Long-Term Storage: Store the stock solution in a refrigerator at +4°C, protected from light, to
minimize solvent evaporation and potential degradation.[5][7]

Visualization

The following diagrams illustrate the key relationships and workflows described in this
document.
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Workflow for Benzo[c]phenanthrene-d5 Stock Solution Preparation

Preparation Phase

Start: Obtain
Benzol[c]phenanthrene-d5 (solid)

Equilibrate to SR VI

Room Temperature

Handle in Fume Hood
with full PPE

A

Weigh Compound
on Analytical Balance

A4

Transfer to
Volumetric Flask

nside Fume Hood

Dissoluti‘;n Phase

Add Solvent
(~ half volume)

A4

Dissolve Solid
(Swirl/Sonicate)

A4

Fill to Final Volume
with Solvent

A

Mix Thoroughly
(Invert Flask)

Finalization

Transfer to Labeled
Amber Storage Vial

l

Store at +4°C
Protected from Light

Click to download full resolution via product page

Caption: Workflow for preparing a Benzo[c]phenanthrene-d5 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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